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Compound of Interest

Compound Name: Coproporphyrin I

Cat. No.: B1669431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of reference intervals for Coproporphyrin I
(CP I) in healthy individuals, offering a valuable resource for clinical research, drug

development, and toxicological studies. Understanding the baseline levels of this endogenous

biomarker is critical for interpreting changes that may arise from disease states or drug-induced

modulation of hepatic transporters, such as Organic Anion Transporting Polypeptides (OATPs).

This document summarizes quantitative data, details experimental protocols for measurement,

and visually represents key workflows and comparisons.

Data Presentation: Reference Intervals for
Coproporphyrin I
The following tables summarize the reference intervals for Coproporphyrin I in urine and

plasma of healthy adult and pediatric populations, as determined by various analytical

methods.

Table 1: Urinary Coproporphyrin I Reference Intervals in Healthy Adults
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Population Sample Type
Analytical
Method

Reference
Interval

Units

Adults 24-hour Urine Not Specified 0 - 24[1] μg/24 hours

Adults (Male) 24-hour Urine HPLC ≤ 230[2] nmol/24 hours

Adults (Female) 24-hour Urine HPLC ≤ 168[2] nmol/24 hours

Adults 24-hour Urine HPLC
≤ 221 (95% CI:

195-320)[3]
nmol/day

Adults
Random or 24-

hour Urine
HPLC

≤ 22 (95% CI:

19-34)[3]

μmol/mol

creatinine

Adults 24-hour Urine Not Specified

100 - 300 (for

Total

Coproporphyrin I

+ III)[4]

mcg/24 hours

Adults 24-hour Urine Not Specified

150 - 460 (for

Total

Coproporphyrin I

+ III)[4]

μmol/24 hours

Table 2: Urinary Coproporphyrin I Reference Intervals in Healthy Pediatric Populations
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Age Group Sample Type Analytical Method Key Findings

Newborns Random Urine HPLC

Highest concentration

of Coproporphyrin I

observed in this

period[5].

0.5 - 16 years Random Urine HPLC

Age-dependent

reference ranges were

established, showing

unique age

dependencies for

Coproporphyrin I[5].

8 - 18 years Random Urine HPLC

Unadjusted

concentrations (μg/L)

remain relatively

constant, while

creatinine-adjusted

concentrations (μg/g)

decline significantly

with age. Boys have

significantly higher

levels than girls[6].

1 day - 15 years Random Urine HPLC

The ratio of

Coproporphyrin I to

total Coproporphyrin (I

+ III) varies widely in

infants younger than 6

months and is lowest

at 1-2 years of age[7].

Experimental Protocols
Accurate determination of Coproporphyrin I levels is highly dependent on the experimental

methodology. Below are detailed protocols for the two most common analytical techniques.
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High-Performance Liquid Chromatography (HPLC)
HPLC is a robust and widely used method for the quantification of urinary porphyrins.

1. Sample Collection and Preparation:

24-Hour Urine Collection: Instruct the patient to void and discard the first morning urine on

day one. All subsequent urine for the next 24 hours is collected in a light-protected container,

often with a preservative such as sodium carbonate (5 grams for adults, 1 gram for

pediatrics)[2][4]. The container should be refrigerated during collection.

Random Urine Collection: A single urine sample is collected, preferably a second morning

void.

Preparation: The collected urine is well-mixed, and the total volume of a 24-hour collection is

recorded. An aliquot is taken for analysis. For some methods, the pH is adjusted to below 2.5

with hydrochloric acid, and the sample is centrifuged before injection into the HPLC

system[8].

2. Chromatographic Conditions:

Column: A reverse-phase C18 column is commonly used[9].

Mobile Phase: A typical mobile phase consists of a gradient mixture of an aqueous buffer

(e.g., acetate buffer, pH 4) and an organic solvent like acetonitrile[9].

Detection: Fluorescence detection is the gold standard due to the native fluorescence of

porphyrins. The excitation wavelength is typically around 400-405 nm, and the emission

wavelength is around 620-624 nm[9].

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS)
LC-MS/MS offers high sensitivity and specificity for the quantification of Coproporphyrin I,
particularly in plasma.

1. Sample Collection and Preparation:
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Plasma: Blood is collected in tubes containing an anticoagulant (e.g., K2EDTA). The sample

is centrifuged to separate the plasma, which is then stored frozen until analysis.

Urine: Collection is similar to that for HPLC analysis.

Extraction:

Solid Phase Extraction (SPE): This is a common method for plasma samples. A mixed-

mode anion exchange sorbent can be used for cleanup and concentration of

Coproporphyrin I and III[10].

Liquid-Liquid Extraction: This technique can also be employed for sample preparation[11].

Direct Injection: Some methods for urine analysis allow for direct injection after simple

dilution and acidification, which significantly reduces sample preparation time[12].

2. Chromatographic and Mass Spectrometric Conditions:

Chromatography: Ultra-high-performance liquid chromatography (UHPLC) with a C18

column is often used to achieve rapid and efficient separation[10][13].

Mass Spectrometry: A triple quadrupole mass spectrometer operating in multiple reaction

monitoring (MRM) mode is typically used for quantification. The mass transitions for

Coproporphyrin I are monitored to ensure specificity[10].

Mandatory Visualization
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Caption: Experimental workflow for Coproporphyrin I analysis.
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Caption: Logical relationship for comparing Coproporphyrin I reference intervals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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